Cas no 75919-62-9 (methyl (3S)-3,6-diaminohexanoate)
methyl (3S)-3,6-diaminohexanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-7704501
- 75919-62-9
- methyl (3S)-3,6-diaminohexanoate
-
- Inchi: 1S/C7H16N2O2/c1-11-7(10)5-6(9)3-2-4-8/h6H,2-5,8-9H2,1H3/t6-/m0/s1
- InChI Key: CVKZMFZZKLTQQE-LURJTMIESA-N
- SMILES: O(C)C(C[C@H](CCCN)N)=O
Computed Properties
- Exact Mass: 160.121177757g/mol
- Monoisotopic Mass: 160.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 78.3Ų
methyl (3S)-3,6-diaminohexanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7704501-0.05g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 0.05g |
$1793.0 | 2025-02-22 | |
| Enamine | EN300-7704501-0.1g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 0.1g |
$1879.0 | 2025-02-22 | |
| Enamine | EN300-7704501-0.25g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 0.25g |
$1964.0 | 2025-02-22 | |
| Enamine | EN300-7704501-0.5g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 0.5g |
$2049.0 | 2025-02-22 | |
| Enamine | EN300-7704501-1.0g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 1.0g |
$2134.0 | 2025-02-22 | |
| Enamine | EN300-7704501-2.5g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 2.5g |
$4183.0 | 2025-02-22 | |
| Enamine | EN300-7704501-5.0g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 5.0g |
$6190.0 | 2025-02-22 | |
| Enamine | EN300-7704501-10.0g |
methyl (3S)-3,6-diaminohexanoate |
75919-62-9 | 95.0% | 10.0g |
$9177.0 | 2025-02-22 |
methyl (3S)-3,6-diaminohexanoate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on methyl (3S)-3,6-diaminohexanoate
Research Brief on Methyl (3S)-3,6-diaminohexanoate (CAS: 75919-62-9) in Chemical Biology and Pharmaceutical Applications
Methyl (3S)-3,6-diaminohexanoate (CAS: 75919-62-9) is a chiral amino acid ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug design and synthesis. This compound, characterized by its two amino functional groups and ester moiety, serves as a versatile building block for the development of novel therapeutic agents. Recent studies have explored its role in the synthesis of peptide mimetics, enzyme inhibitors, and prodrugs, highlighting its importance in medicinal chemistry.
One of the key areas of interest is the use of methyl (3S)-3,6-diaminohexanoate as a precursor in the synthesis of lysine analogs. Lysine and its derivatives play critical roles in protein-protein interactions, epigenetic regulation, and enzyme function. Researchers have demonstrated that modifications of the lysine side chain, such as those enabled by methyl (3S)-3,6-diaminohexanoate, can lead to the development of selective inhibitors for enzymes like histone deacetylases (HDACs) and lysine-specific demethylases (KDMs). These enzymes are implicated in various diseases, including cancer and neurodegenerative disorders, making this compound a valuable tool for therapeutic discovery.
In a recent study published in the Journal of Medicinal Chemistry, scientists utilized methyl (3S)-3,6-diaminohexanoate to design a series of HDAC inhibitors with improved selectivity and pharmacokinetic properties. The study reported that the incorporation of this chiral building block into the inhibitor scaffold enhanced binding affinity to HDAC isoforms while reducing off-target effects. These findings underscore the potential of methyl (3S)-3,6-diaminohexanoate in the rational design of next-generation epigenetic therapeutics.
Another promising application of methyl (3S)-3,6-diaminohexanoate is in the field of prodrug development. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The ester functionality of methyl (3S)-3,6-diaminohexanoate makes it an attractive candidate for prodrug strategies, particularly for improving the oral bioavailability of peptide-based drugs. Recent research has shown that conjugating therapeutic peptides with this ester can enhance their stability in the gastrointestinal tract and facilitate absorption, addressing a major challenge in peptide drug delivery.
Beyond its pharmaceutical applications, methyl (3S)-3,6-diaminohexanoate has also been investigated for its role in chemical biology tools. For instance, it has been used as a linker in the synthesis of activity-based probes (ABPs) for studying enzyme activity in complex biological systems. These probes enable researchers to monitor enzyme function in real-time, providing insights into disease mechanisms and potential therapeutic targets. The dual amino groups of methyl (3S)-3,6-diaminohexanoate allow for versatile conjugation strategies, making it a valuable reagent in probe design.
Despite its potential, challenges remain in the large-scale synthesis and purification of methyl (3S)-3,6-diaminohexanoate. Recent advances in asymmetric synthesis and biocatalysis have addressed some of these issues, offering more efficient routes to produce this compound with high enantiomeric purity. For example, a 2023 study in Organic Process Research & Development described a biocatalytic approach using engineered aminotransferases to achieve gram-scale production of methyl (3S)-3,6-diaminohexanoate with >99% enantiomeric excess, paving the way for its broader application in drug discovery.
In conclusion, methyl (3S)-3,6-diaminohexanoate (CAS: 75919-62-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in drug design, prodrug development, and chemical probes highlights its potential to address unmet medical needs. Ongoing research efforts are expected to further elucidate its applications and optimize its synthesis, solidifying its role as a key building block in medicinal chemistry.
75919-62-9 (methyl (3S)-3,6-diaminohexanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)